Cas no 112766-99-1 (Acanthisonitrile 3)

• Product name: Acanthisonitrile 3
• CAS No: 112766-99-1
• MF: C₁₆H₂₅N
• MW: 231.376
• CID: 2014960

Acanthisonitrile 3 Chemical and Physical Properties

Names and Identifiers

• Acanthisonitrile 3

• Inchi： InChI=1S/C16H29N/c1-11(2)14-7-6-13(4)16(10-14)9-8-12(3)15(16)17-5/h10-13,15H,5-9,17H2,1-4H3
• InChI Key： YBCSSGUAFLCDKV-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC2(CCC(C)C2[N+]#[C-])C(C)CC1 |t:3|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• XLogP3: 4.827